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Compound of Interest

Compound Name: Phenoxyethyl caprylate
CAS No.: 23511-73-1
Cat. No.: B12750058
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Phenoxyethyl caprylate, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans.

Phenoxyethyl caprylate is an emollient used in various formulations. While it is not classified
as a hazardous substance under GHS (Globally Harmonized System of Classification and
Labelling of Chemicals), proper handling is crucial to minimize exposure and ensure a safe
laboratory environment.[1] Best practices dictate treating all chemicals with a degree of
caution.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling Phenoxyethyl caprylate.
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Specifications and

PPE Category Item )
Recommendations
Should be worn at all times in
the laboratory. Must be ANSI
Eye Protection Safety Glasses Z87.1 approved and equipped

with side shields to provide

protection from splashes.

Recommended when there is
a higher risk of splashing or
when handling larger
Goggles quantities of the substance.
Goggles provide a tighter seal
around the eyes for enhanced

protection.

Nitrile or neoprene gloves are
recommended for incidental
contact. While specific
breakthrough time data for
Phenoxyethyl caprylate is not
readily available, these
materials generally offer good
resistance to a wide range of

Hand Protection Disposable Gloves chemicals. Always inspect
gloves for any signs of
degradation or perforation
before use. Change gloves
immediately if they become
contaminated. For prolonged
or immersive contact, consult
the glove manufacturer's

chemical resistance guide.

Body Protection Laboratory Coat A standard, long-sleeved
laboratory coat should be worn
to protect the skin and

personal clothing from
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potential splashes. The coat
should be kept clean and

laundered regularly.

Consider wearing a chemical-
resistant apron over the lab
) ) coat when handling larger
Chemical-Resistant Apron _
volumes or during procedures
with a high likelihood of

splashes.

Sturdy, closed-toe shoes are
_ mandatory in a laboratory
Foot Protection Closed-toe Shoes )
setting to protect the feet from

spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure

Following a standardized procedure for handling Phenoxyethyl caprylate minimizes the risk of
exposure and contamination.
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Preparation

1. Prepare a well-ventilated work area

2. Gather all necessary materials

3. Don appropriate PPE

Handling

4. Dispense Phenoxyethyl caprylate carefully

5. Perform the experimental procedure

Cleanup & Disposal

6. Decontaminate work surfaces

l

7. Dispose of waste properly

8. Doff PPE in the correct order
(9. Wash hands thoroughl;)

& _/

Click to download full resolution via product page

Standard Operating Procedure for Handling Phenoxyethyl Caprylate.
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Experimental Protocol: A General Guideline
e Preparation:

o Ensure the work area, such as a chemical fume hood or a benchtop in a well-ventilated
lab, is clean and uncluttered.

o Assemble all necessary equipment and reagents before starting the experiment.
o Put on all required PPE as outlined in the table above.
e Handling:

o When transferring or weighing Phenoxyethyl caprylate, do so in a manner that minimizes
the generation of aerosols.

o Keep containers of Phenoxyethyl caprylate closed when not in use.
o Cleanup:

o After completing the experimental work, decontaminate all surfaces and equipment that
may have come into contact with the chemical using a suitable laboratory cleaner.

o Follow the disposal plan outlined below for all waste materials.

» PPE Removal (Doffing):

o

Remove gloves first, turning them inside out as you pull them off to contain any
contamination.

o

Remove your lab coat, being careful not to touch the outside with your bare hands.

[¢]

Remove eye protection last.

[e]

Wash your hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of chemical waste is critical for laboratory safety and environmental protection.
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o Contaminated Materials: All disposable items that have come into contact with
Phenoxyethyl caprylate, such as gloves, paper towels, and pipette tips, should be collected
in a designated, clearly labeled hazardous waste container.

e Unused Product: Unused or waste Phenoxyethyl caprylate should be disposed of as
chemical waste in accordance with your institution's and local regulations. Do not pour it
down the drain.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The rinsed container can then be disposed of as
regular laboratory glass or plastic waste, depending on the material. Always check with your
institution's environmental health and safety department for specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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